Heterogeneity in polymers as studied by nuclear magnetic resonance
Faraday Discussions of the Chemical Society Pub Date: DOI: 10.1039/DC9796800078
Abstract
A knowledge of the extent to which polymers are heterogeneous is fundamental to a full understanding of their properties. This paper discusses the role of n.m.r. in probing spatial heterogeneity in polymers using two characteristic features of n.m.r.: the short-range nature of the dipole窶電ipole interaction and the transport of spin energy (spin diffusion) that may occur over many tens of nanometres. The contribution of cross-relaxation is also examined briefly. Several illustrative examples are discussed.
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Journal Name：Faraday Discussions of the Chemical Society
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